Cas no 175225-48-6 (2-3-(trifluoromethyl)phenylpropanenitrile)

• Product Name: 2-3-(trifluoromethyl)phenylpropanenitrile
• CAS No: 175225-48-6
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 4612838
• PubChem ID: 10845676
• Update Time: 2025-06-14

2-3-(trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)phenyl)propanenitrile
• 2-[3-(trifluoromethyl)phenyl]propanenitrile
• 2-[3-(trifluoromethyl)phenyl]propanonitrile
• 2-[3-(Trifluoromethyl)phenyl]propiononitrile
• 2-3-(trifluoromethyl)phenylpropanenitrile

• Inchi： 1S/C10H8F3N/c1-7(6-14)8-3-2-4-9(5-8)10(11,12)13/h2-5,7H,1H3
• InChI Key： HEMKYZFNRRHYHH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C#N)C)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3-(trifluoromethyl)phenylpropanenitrile

Recent Advances in the Study of 2-3-(Trifluoromethyl)phenylpropanenitrile (CAS: 175225-48-6) in Chemical Biology and Pharmaceutical Research

The compound 2-3-(trifluoromethyl)phenylpropanenitrile (CAS: 175225-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections will delve into the research background, objectives, methodologies, key results, and conclusions drawn from recent studies.

Recent studies have highlighted the role of 2-3-(trifluoromethyl)phenylpropanenitrile as a key intermediate in the synthesis of various bioactive molecules. Its trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug development. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound. These efforts have paved the way for its application in the development of novel therapeutic agents targeting a range of diseases, including neurological disorders and cancer.

In terms of biological activity, 2-3-(trifluoromethyl)phenylpropanenitrile has demonstrated promising results in preclinical studies. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate neurotransmitter activity has sparked interest in its application for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by in vitro and in vivo studies, which have provided mechanistic insights into its mode of action.

One of the most notable advancements in the study of this compound is its application in cancer research. Recent investigations have revealed that 2-3-(trifluoromethyl)phenylpropanenitrile can induce apoptosis in certain cancer cell lines by targeting key signaling pathways. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is often dysregulated in various cancers. These findings underscore the compound's potential as a chemotherapeutic agent, either alone or in combination with existing therapies.

Despite these promising results, challenges remain in the development of 2-3-(trifluoromethyl)phenylpropanenitrile as a therapeutic agent. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties. Furthermore, ongoing clinical trials are expected to provide critical data on its safety and efficacy in humans.

In conclusion, 2-3-(trifluoromethyl)phenylpropanenitrile (CAS: 175225-48-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and broad-spectrum biological activity make it a valuable candidate for further investigation. Future research should focus on overcoming the existing challenges and translating these findings into clinically viable therapies. This briefing serves as a timely update for professionals in the field, highlighting the latest advancements and future directions for this compound.